Cas no 67319-76-0 (4-(1H-imidazol-1-yl)butan-1-amine)

4-(1H-imidazol-1-yl)butan-1-amine structure
67319-76-0 structure
Product Name:4-(1H-imidazol-1-yl)butan-1-amine
CAS No:67319-76-0
MF:C7H13N3
MW:139.198220968246
MDL:MFCD03093043
CID:395001
PubChem ID:4379480
Update Time:2025-04-19

4-(1H-imidazol-1-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-butanamine
    • 4-imidazol-1-ylbutan-1-amine
    • N-(4-AMINOBUTYL)IMIDAZOLE
    • SCHEMBL139976
    • DTXSID90402615
    • FT-0712953
    • HMS1699M14
    • EN300-51937
    • JVZPYJSJSQIEOG-UHFFFAOYSA-N
    • FS-6616
    • Z285163712
    • 1H-imidazol-1-butanamine
    • MFCD03093043
    • 4-(1H-Imidazol-1-yl)butylamine
    • 67319-76-0
    • 1H-imidazole-1- butanamine
    • 4-imidazolylbutylamine
    • 1H-imidazol-1butanamine
    • 4-(1H-imidazol-1-yl)butan-1-amine
    • NCGC00327013-01
    • SCHEMBL7033762
    • 1H-imidazole 1-butanamine
    • AB01208842-03
    • AKOS000152676
    • 4-Imidazol-1-yl-butylamine
    • MDL: MFCD03093043
    • Inchi: 1S/C7H13N3/c8-3-1-2-5-10-6-4-9-7-10/h4,6-7H,1-3,5,8H2
    • InChI Key: JVZPYJSJSQIEOG-UHFFFAOYSA-N
    • SMILES: N1(C=NC=C1)CCCCN

Computed Properties

  • Exact Mass: 139.111
  • Monoisotopic Mass: 139.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 84.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8A^2
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: 196-199℃
  • Boiling Point: 302.4±25.0 °C at 760 mmHg
  • Flash Point: 136.7±23.2 °C
  • Refractive Index: 1.552
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-(1H-imidazol-1-yl)butan-1-amine Security Information

4-(1H-imidazol-1-yl)butan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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